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Introduction

Sodium tetraethylborate (NaBEt4) is a highly reactive organoboron compound that serves as
a potent ethylating agent.[1][2] Its utility is most pronounced in analytical chemistry, where it is
employed as a derivatizing agent to enhance the volatility of organometallic compounds for gas
chromatography (GC) analysis.[3][4] This technical guide provides an in-depth overview of the
physical and chemical properties of sodium tetraethylborate, detailed experimental protocols
for its synthesis and application, and a summary of its key characteristics.

Physical and Chemical Properties

Sodium tetraethylborate is a white to off-white crystalline solid that is highly sensitive to air
and moisture.[5][6] It is pyrophoric, meaning it can ignite spontaneously upon contact with air,
and reacts violently with water.[7][8] Due to its reactive nature, it must be handled under an
inert atmosphere.[8]

Physical Properties

A summary of the key physical properties of sodium tetraethylborate is presented in Table 1.
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Property Value Reference(s)

Molecular Formula CsH20BNa [7119]

Molecular Weight 150.05 g/mol [7109]

CAS Number 15523-24-7 [5119]
White, off-white, or yellow

Appearance _ [51061[7]
crystals/crystalline powder

Melting Point 140-142 °C (decomposes) [5119]

- Reacts violently with water;
Solubility [51[8][10]

soluble in dry hydrocarbons

Chemical Properties

The chemical reactivity of sodium tetraethylborate is dominated by its function as an ethyl

group donor. A summary of its key chemical properties is presented in Table 2.

Property Description Reference(s)
o ) Reacts violently with water,
Reactivity with Water ) [718]
releasing flammable gases.
Pyrophoric; catches fire
Air Sensitivity [7][8]

spontaneously if exposed to

altr.

Thermal Stability

Decomposes at its melting

point.

[5]

Use as a Derivatizing Agent

Reacts with organometallic
compounds (e.g., organotin,
organolead, organomercury) to
form more volatile ethylated

derivatives for GC analysis.

[11(31[4]

Reducing Properties

Can act as a reducing agent in

some organic reactions.

[6]
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Experimental Protocols
Synthesis of Sodium Tetraethylborate

The synthesis of sodium tetraethylborate can be achieved through the reaction of
triethylborane with sodium hydride. The following is a representative protocol based on
established synthetic methods.

Reaction:
(Cz2Hs)3B + NaH — Na*[B(CzHs)sH]~ Na*[B(CzHs)sH]~ + C2Ha — Na*[B(CzHs)a]~

Materials:

Triethylborane ((Cz2Hs)3B)

Sodium hydride (NaH)

Ethylene (C2Ha4)

Anhydrous solvent (e.g., diethyl ether or tetrahydrofuran)

Inert atmosphere apparatus (e.g., Schlenk line or glovebox)
Procedure:

e Preparation: All glassware must be rigorously dried and the reaction must be conducted
under a dry, inert atmosphere (e.g., nitrogen or argon).

e Reaction with Sodium Hydride: A suspension of sodium hydride in an anhydrous solvent is
prepared in a reaction flask.

o Addition of Triethylborane: Triethylborane is added dropwise to the sodium hydride
suspension at a controlled temperature. This reaction forms sodium triethylborohydride.

» Ethylene Addition: Ethylene gas is then bubbled through the reaction mixture. The ethylene
inserts into the boron-hydride bond of sodium triethylborohydride to yield sodium
tetraethylborate.
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« |solation: The solvent is removed under vacuum, and the resulting solid sodium
tetraethylborate is washed with a dry, non-reactive solvent (e.g., pentane) to remove any

unreacted starting materials.

e Drying and Storage: The product is dried under high vacuum and stored in a tightly sealed

container under an inert atmosphere.

Diagram of Synthesis Workflow
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Synthesis of Sodium Tetraethylborate
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action Steps

Reaction with NaH in Anhydrous Solvent

\
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Solvent Removal

'
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'

Drying under Vacuum

Sodium Tetraethylborate

Click to download full resolution via product page

Caption: Workflow for the synthesis of sodium tetraethylborate.
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Derivatization of Organotin Compounds in Water
Samples

Sodium tetraethylborate is widely used for the ethylation of organotin compounds in

environmental samples to facilitate their analysis by GC-MS. The following is a typical protocol.

Materials:

Water sample containing organotin compounds

Sodium tetraethylborate solution (e.g., 2% w/v in ethanol, tetrahydrofuran, or 0.1 M NaOH)
Buffer solution (e.g., acetate buffer, pH 4-5)

Extraction solvent (e.g., hexane or pentane)

Sodium sulfate (anhydrous)

Procedure:

Sample Preparation: To a known volume of the water sample, add the buffer solution to
adjust the pH to between 4 and 5.

Derivatization: Add an excess of the sodium tetraethylborate solution to the buffered
sample. The mixture is then agitated (e.g., shaken or vortexed) for a specific period (e.g., 30
minutes) to ensure complete derivatization.

Extraction: The ethylated organotin compounds are then extracted from the aqueous phase
using a suitable organic solvent like hexane. The extraction is typically performed by
vigorous shaking in a separatory funnel.

Drying: The organic layer is separated and dried over anhydrous sodium sulfate to remove
any residual water.

Analysis: The dried organic extract is then concentrated if necessary and analyzed by GC-
MS.

Diagram of Derivatization and Analysis Workflow
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Derivatization and Analysis of Organotins
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Caption: Workflow for organotin derivatization and analysis.
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Conclusion

Sodium tetraethylborate is a valuable and highly reactive reagent with specific applications in
chemical synthesis and analytical chemistry. Its pyrophoric and water-reactive nature
necessitates careful handling under inert conditions. The primary utility of sodium
tetraethylborate lies in its ability to act as an efficient ethylating agent, particularly for the
derivatization of organometallic compounds, which is a critical step for their sensitive detection
by gas chromatography. The experimental protocols provided in this guide offer a foundation
for the safe and effective use of this compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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